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Compound of Interest

Compound Name: 2-Chloro-5-nitrophenol

Cat. No.: B015424 Get Quote

For researchers and professionals in drug development and chemical synthesis, the efficient

and high-yield production of key intermediates is paramount. 2-Chloro-5-nitrophenol is a

valuable building block in the synthesis of various pharmaceuticals and other fine chemicals.

This guide provides a comparative analysis of two alternative synthetic routes to this

compound: the direct nitration of 2-chlorophenol and the hydrolysis of 1,2-dichloro-4-

nitrobenzene.

Performance Comparison
The selection of a synthetic route often depends on a variety of factors including yield, reaction

conditions, availability of starting materials, and ease of purification. Below is a summary of the

key quantitative data for the two primary routes to 2-Chloro-5-nitrophenol.
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Parameter
Route 1: Nitration of 2-
Chlorophenol

Route 2: Hydrolysis of 1,2-
Dichloro-4-nitrobenzene

Starting Material 2-Chlorophenol 1,2-Dichloro-4-nitrobenzene

Key Reagents Nitric Acid, Sulfuric Acid Sodium Hydroxide

Solvent Acetic Acid Water

Reaction Temperature 0-5°C 150-160°C

Reaction Time Not Specified 5 hours

Yield
Not Specified for 2-chloro-5-

nitro isomer
~85%

Purity
Mixture of isomers requires

separation
High

Synthetic Pathways Overview
The two pathways approach the synthesis of 2-Chloro-5-nitrophenol from different starting

materials and under distinct reaction conditions. The choice between them will depend on

laboratory capabilities, cost of reagents, and desired purity of the final product.
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Alternative Synthetic Routes to 2-Chloro-5-nitrophenol

Route 1: Nitration Route 2: Hydrolysis

2-Chlorophenol

Nitration
(HNO3, H2SO4, Acetic Acid, 0-5°C)

Mixture of Isomers
(2-Chloro-3-nitrophenol,
2-Chloro-5-nitrophenol)

Purification

2-Chloro-5-nitrophenol

1,2-Dichloro-4-nitrobenzene

Hydrolysis
(NaOH, Water, 150-160°C)

2-Chloro-5-nitrophenol
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[https://www.benchchem.com/product/b015424#alternative-synthetic-routes-to-2-chloro-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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